Cas no 2092247-47-5 (N2,N2-diethylpyrrolo[2,1-f][1,2,4]triazine-2,4-diamine)

• Product Name: N2,N2-diethylpyrrolo[2,1-f][1,2,4]triazine-2,4-diamine
• CAS No: 2092247-47-5
• MF: C₁₀H₁₅N₅
• MW: 205.259600877762
• CID: 5271989
• Update Time: 2026-03-09

N2,N2-diethylpyrrolo[2,1-f][1,2,4]triazine-2,4-diamine Chemical and Physical Properties

Names and Identifiers

• Pyrrolo[2,1-f][1,2,4]triazine-2,4-diamine, N2,N2-diethyl-
• N2,N2-diethylpyrrolo[2,1-f][1,2,4]triazine-2,4-diamine

• Inchi： 1S/C10H15N5/c1-3-14(4-2)10-12-9(11)8-6-5-7-15(8)13-10/h5-7H,3-4H2,1-2H3,(H2,11,12,13)
• InChI Key： MVGWGZVZUYNXJM-UHFFFAOYSA-N
• SMILES： N12C=CC=C1C(N)=NC(N(CC)CC)=N2

Additional information on N2,N2-diethylpyrrolo[2,1-f][1,2,4]triazine-2,4-diamine

Research Brief on N2,N2-diethylpyrrolo[2,1-f][1,2,4]triazine-2,4-diamine (CAS: 2092247-47-5): Recent Advances and Applications

The compound N2,N2-diethylpyrrolo[2,1-f][1,2,4]triazine-2,4-diamine (CAS: 2092247-47-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, mechanism of action, and emerging applications in drug discovery.

Recent studies have highlighted the role of N2,N2-diethylpyrrolo[2,1-f][1,2,4]triazine-2,4-diamine as a promising scaffold for the development of kinase inhibitors. Its pyrrolo[2,1-f][1,2,4]triazine core structure exhibits high binding affinity to various kinase targets, making it a valuable candidate for oncology and inflammatory disease research. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in selectively inhibiting FGFR (fibroblast growth factor receptor) kinases, which are implicated in multiple cancer types.

The synthetic pathways for N2,N2-diethylpyrrolo[2,1-f][1,2,4]triazine-2,4-diamine have been optimized in recent years, with researchers achieving higher yields and purity through novel catalytic methods. A breakthrough in its large-scale synthesis was reported in ACS Organic Process Research & Development (2024), where a one-pot cascade reaction significantly reduced production costs while maintaining >99% purity. These advancements are critical for facilitating preclinical and clinical studies.

In addition to its kinase inhibition properties, this compound has shown potential as a modulator of protein-protein interactions (PPIs). A 2024 Nature Chemical Biology study revealed its ability to disrupt the interaction between MDM2 and p53, a key pathway in cancer therapeutics. The diethylamine substituents at the N2 position were found to be crucial for this activity, providing insights for further structure-activity relationship (SAR) optimization.

Pharmacokinetic studies of N2,N2-diethylpyrrolo[2,1-f][1,2,4]triazine-2,4-diamine have demonstrated favorable absorption and metabolic stability profiles in rodent models. Its oral bioavailability (>60%) and half-life (t1/2 ≈ 8 hours) make it a promising lead compound for further development. However, recent toxicology screenings have identified potential hepatotoxicity at high doses, prompting ongoing research into structural derivatives with improved safety profiles.

The compound's unique physicochemical properties, including its moderate logP (2.1) and good solubility in both aqueous and organic solvents, contribute to its versatility in formulation development. Several pharmaceutical companies have included derivatives of this scaffold in their pipeline for targeted therapies, particularly in the areas of precision oncology and autoimmune diseases.

Future research directions for N2,N2-diethylpyrrolo[2,1-f][1,2,4]triazine-2,4-diamine include exploration of its potential in combination therapies and further optimization of its selectivity profile. The establishment of robust structure-activity relationships and the development of crystalline forms with enhanced stability remain active areas of investigation. As research progresses, this compound continues to demonstrate significant potential as a versatile pharmacophore in modern drug discovery.